Cas no 736172-00-2 (2-Pyrrolidinemethanol,1-(2-oxiranylmethyl)-, (2S)-)

2-Pyrrolidinemethanol,1-(2-oxiranylmethyl)-, (2S)- structure
736172-00-2 structure
Product Name:2-Pyrrolidinemethanol,1-(2-oxiranylmethyl)-, (2S)-
CAS No:736172-00-2
MF:C8H15NO2
MW:157.210202455521
CID:559720
Update Time:2024-11-26

2-Pyrrolidinemethanol,1-(2-oxiranylmethyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinemethanol,1-(2-oxiranylmethyl)-, (2S)-
    • 2-Pyrrolidinemethanol,1-(oxiranylmethyl)-, (2S)- (9CI)
    • 2-Pyrrolidinemethanol,1-(oxiranylmethyl)-,(2S)-(9CI)
    • Inchi: 1S/C8H15NO2/c10-5-7-2-1-3-9(7)4-8-6-11-8/h7-8,10H,1-6H2/t7-,8?/m0/s1
    • InChI Key: SMIJXIJFDHIUDE-JAMMHHFISA-N
    • SMILES: N1(CC2CO2)CCC[C@H]1CO

Computed Properties

  • Exact Mass: 157.11
  • Monoisotopic Mass: 157.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36A^2
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